Cas no 1804582-12-4 (4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804582-12-4
• MF: C₈H₅F₃N₂O₂
• MW: 218.132712125778
• CID: 4912164
• Update Time: 2023-08-22

4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C8H5F3N2O2/c9-8(10,11)15-7-3-6(14)5(1-2-12)4-13-7/h3-4H,1H2,(H,13,14)
• InChI Key： XYASTMVKYPKQLU-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(CC#N)=CN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 386
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1